Cas no 26278-83-1 (6-Benzothiazolol,2-amino-4,7-dimethyl-)

• Product Name: 6-Benzothiazolol,2-amino-4,7-dimethyl-
• CAS No: 26278-83-1
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 242626
• PubChem ID: 9855723
• Update Time: 2025-04-19

6-Benzothiazolol,2-amino-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-amino-4,7-dimethyl-
• 2-amino-4,7-dimethyl-1,3-benzothiazol-6-ol,hydrochloride
• Polyglutamine Aggregation Inhibitor, PGL-135
• 6-Benzothiazolol, 2-amino-4,7-dimethyl-
• 2-Amino-4,7-dimethyl-6-benzothiazolol
• 26278-83-1
• UNII-APU56YKT8N
• 2-Amino-4,7-dimethylbenzo[d]thiazol-6-ol
• 2-Amino-4,7-dimethyl-6-hydroxybenzothiazole
• 2-amino-6-hydroxy-4,7-dimethylbenzothiazole
• SCHEMBL1266791
• CHEMBL261640
• PGL-135
• 2-amino-4,7-dimethyl-1,3-benzothiazol-6-ol
• APU56YKT8N
• NCGC00165866-01
• BDBM50405592

• Inchi： 1S/C9H10N2OS/c1-4-3-6(12)5(2)8-7(4)11-9(10)13-8/h3,12H,1-2H3,(H2,10,11)
• InChI Key： RUTNKAMSWIPHJW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(C)=CC(=C(C)C1=2)O

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Solubility: DMSO: ~7 mg/mL

6-Benzothiazolol,2-amino-4,7-dimethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles